CID 73000

• IUPAC Name: 2-amino-1H-pteridin-4-one
• InChI: InChI=1S/C6H5N5O/c7-6-10-4-3(5(12)11-6)8-1-2-9-4/h1-2H,(H3,7,9,10,11,12)
• InChI Key: HNXQXTQTPAJEJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=N1)C(=O)N=C(N2)N
• Molecular Formula: C6H5N5O
• Molecular Weight: 163.14 g/mol

Description

CID 73000 is a useful research compound. Its molecular formula is C6H5N5O and its molecular weight is 163.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Understanding and Controlling Protein Function : CID has been instrumental in studying various biological processes by enabling reversible and spatiotemporal control over protein function in cells. This has been particularly useful in dissecting signal transductions and extending to membrane and protein trafficking (Voss, Klewer, & Wu, 2015).

• Inducible Gene Regulation and Editing : Engineered systems using CID, like PROTAC-CID platforms, have allowed for inducible gene regulation and editing in mammalian cells. These systems provide a versatile molecular toolbox that can fine-tune gene expression or multiplex biological signals, offering new avenues for research and potential medical applications (Ma et al., 2023).

• Resolving Complexities in Cell Biology : CID techniques have provided insights into complex issues in cell biology, particularly in understanding lipid second messengers and small GTPases. The ability to manipulate these systems with CID has helped explain the signaling paradox and improved specificity in studying cellular components (DeRose, Miyamoto, & Inoue, 2013).

• Agricultural Applications : In agriculture, CID, particularly carbon isotope discrimination (also abbreviated as CID), has been used to select barley genotypes with high water use efficiency and productivity under various environmental conditions. This selection criterion based on CID has significant potential for improving crop yields and resource use (Anyia et al., 2007).

• Understanding Peptide Fragmentation : CID has played a critical role in mass spectrometry, especially in peptide sequencing and understanding fragmentation processes. Knowledge derived from CID experiments has been pivotal in improving peptide identification algorithms and understanding complex reactions during fragmentation (Medzihradszky & Chalkley, 2015).